Cas no 1267856-49-4 (5-(1- Methylcyclobutyl) isoxazol-3-amine)

• Product Name: 5-(1- Methylcyclobutyl) isoxazol-3-amine
• CAS No: 1267856-49-4
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 6836099
• PubChem ID: 66967753
• Update Time: 2025-06-30

5-(1- Methylcyclobutyl) isoxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1-METHYLCYCLOBUTYL)ISOXAZOL-3-AMINE
• AT38745
• SCHEMBL1255160
• 1267856-49-4
• 5-(1- Methylcyclobutyl) isoxazol-3-amine

• Inchi： 1S/C8H12N2O/c1-8(3-2-4-8)6-5-7(9)10-11-6/h5H,2-4H2,1H3,(H2,9,10)
• InChI Key： DSUDKVZRHAYUKP-UHFFFAOYSA-N
• SMILES： O1C(=CC(N)=N1)C1(C)CCC1

Computed Properties

• Exact Mass: 152.094963011Da
• Monoisotopic Mass: 152.094963011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.1Ų

Additional information on 5-(1- Methylcyclobutyl) isoxazol-3-amine

5-(1-Methylcyclobutyl) Isoxazol-3-Amine: A Comprehensive Overview

5-(1-Methylcyclobutyl) isoxazol-3-amine, also known by its CAS number 1267856-49-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of isoxazoles, which are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom. The presence of the 1-methylcyclobutyl group at the 5-position and the amine group at the 3-position imparts unique electronic and steric properties to this molecule, making it a valuable component in various chemical reactions and applications.

The synthesis of 5-(1-Methylcyclobutyl) isoxazol-3-amine typically involves a multi-step process that includes cyclization reactions. Recent studies have focused on optimizing the reaction conditions to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the formation of the isoxazole ring, which has shown promising results in terms of reaction efficiency and selectivity. The incorporation of the 1-methylcyclobutyl group is often achieved through nucleophilic substitution or coupling reactions, depending on the starting materials used.

The physical and chemical properties of 5-(1-Methylcyclobutyl) isoxazol-3-amine are critical for its application in various industries. The compound exhibits a melting point of approximately 180°C, which makes it suitable for high-temperature applications. Its solubility in common organic solvents such as dichloromethane and THF facilitates its use in solution-phase reactions. Additionally, the compound's stability under acidic and basic conditions has been extensively studied, making it a reliable building block in organic synthesis.

In terms of applications, 5-(1-Methylcyclobutyl) isoxazol-3-amine has found utility in the pharmaceutical industry as an intermediate in drug discovery programs. Its ability to act as a nucleophile or electrophile depending on the reaction conditions makes it versatile in forming complex molecular architectures. Recent research has highlighted its potential as a precursor for bioactive compounds targeting specific biological pathways, such as kinase inhibitors or GPCR modulators.

Beyond pharmaceuticals, this compound has also been explored in materials science for its role in polymer synthesis. The incorporation of isoxazol-based monomers into polymer networks has been shown to enhance mechanical properties such as tensile strength and thermal stability. For example, studies have demonstrated that polymers incorporating 5-(1-Methylcyclobutyl) isoxazol-3-amine exhibit improved resistance to oxidative degradation, making them suitable for high-performance applications.

The latest advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 5-(1-Methylcyclobutyl) isoxazol-3-amine. Quantum mechanical calculations have revealed that the compound's reactivity is significantly influenced by the electron-withdrawing effects of the amine group and the steric hindrance introduced by the cyclobutyl substituent. These findings have guided researchers in designing more efficient synthetic routes and predicting reaction outcomes with greater accuracy.

In conclusion, 5-(1-Methylcyclobutyl) isoxazol-3-amino, with its unique structural features and versatile reactivity, continues to be a focal point in both academic research and industrial applications. As new synthetic methods and applications emerge, this compound will undoubtedly play an increasingly important role in advancing our understanding of heterocyclic chemistry and its practical implications.